Cas no 17920-83-1 (5-Phenylpent-4-enoic acid)

• Product Name: 5-Phenylpent-4-enoic acid
• CAS No: 17920-83-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD01926594
• CID: 2783055
• PubChem ID: 5370650
• Update Time: 2025-08-05

5-Phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenylpent-4-enoic acid
• (E)-5-Phenylpent-4-enoic acid
• trans-5-Phenyl-4-pentenoic acid
• (4E)-5-Phenylpent-4-enoic acid
• 4-Pentenoic acid, 5-phenyl-, (E)-
• 5-phenyl-4-pentenoic acid
• 5-phenylpent-4-enoicacid
• 17920-83-1
• AKOS015830649
• EN300-80430
• AG-777/09308044
• 28525-69-1
• Z1222331031
• EN300-6481957
• 4-Pentenoic acid, 5-phenyl-, (4E)-
• (4E)-5-Phenyl-4-pentenoic acid #
• 4-Pentenoic acid, 5-phenyl-
• ISCHCBAXHSLKOZ-XBXARRHUSA-N
• G46751
• 954-649-8
• 5-Phenylpent-4-enoic acid

• MDL： MFCD01926594
• Inchi： 1S/C11H12O2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8H,5,9H2,(H,12,13)/b8-4+
• InChI Key： ISCHCBAXHSLKOZ-XBXARRHUSA-N
• SMILES： OC(CC/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.114
• Melting Point: 87-88 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 5-Phenylpent-4-enoic acid

Introduction to 5-Phenylpent-4-enoic acid (CAS No. 17920-83-1)

5-Phenylpent-4-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 17920-83-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl group and a conjugated enone system, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and alkenone functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The chemical structure of 5-Phenylpent-4-enoic acid consists of a five-carbon chain with a phenyl ring attached to the first carbon and a double bond between the fourth and fifth carbons. This conjugation introduces interesting electronic properties, making the compound susceptible to various reactions such as Diels-Alder cycloadditions, Michael additions, and oxidation processes. These characteristics have positioned it as a valuable intermediate in synthetic chemistry.

In recent years, 5-Phenylpent-4-enoic acid has been explored for its potential applications in pharmaceuticals. Its structural motif is reminiscent of several bioactive natural products, suggesting that it could serve as a precursor or analog for drug discovery. Specifically, the phenyl ring can be modified to introduce various pharmacophores, while the enone moiety may interact with biological targets through hydrogen bonding or π-stacking interactions.

One of the most promising areas of research involving 5-Phenylpent-4-enoic acid is its role in developing novel antimicrobial agents. The conjugated enone system has been shown to exhibit phototoxic effects when exposed to light, a property that could be exploited in photodynamic therapy against resistant bacterial strains. Additionally, the phenyl group provides a platform for further derivatization, allowing researchers to fine-tune the molecule's antimicrobial properties.

Another exciting application of 5-Phenylpent-4-enoic acid is in the field of materials science. The compound's ability to form stable radicals due to its conjugated system makes it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that derivatives of this compound can improve charge transport properties in these devices, potentially leading to more efficient and sustainable energy solutions.

The synthesis of 5-Phenylpent-4-enoic acid has also seen significant advancements. Traditional methods often involve cross-coupling reactions between phenylboronic acids and appropriate alkynes, followed by oxidation steps to introduce the enone functionality. However, recent studies have explored more efficient catalytic routes that minimize byproducts and improve yields. For instance, palladium-catalyzed reactions have been optimized for constructing the core pentenone structure with high precision.

Biologically speaking, 5-Phenylpent-4-enoic acid has shown potential as an intermediate in the biosynthesis of certain secondary metabolites found in plants and microorganisms. Its structural features are similar to those of known phytochemicals, which play crucial roles in plant defense mechanisms. By studying how organisms biosynthesize compounds like 5-Phenylpent-4-enoic acid, scientists can gain insights into metabolic pathways that may lead to new drug candidates or agricultural applications.

The future prospects for 5-Phenylpent-4-enoic acid are vast and multifaceted. As synthetic methodologies continue to evolve, access to more complex derivatives will become easier, opening doors for innovative drug design. Additionally, advancements in computational chemistry may allow researchers to predict novel bioactivities of this compound with greater accuracy before experimental validation is necessary.

In conclusion,5-Phenylpent-4-enonic acid (CAS No. 17920 -83 -1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for pharmaceutical development while also offering potential benefits in materials science and biosynthesis research. As ongoing studies continue to uncover new properties and uses for this molecule,5 - Phenyl pent - 4 - enoic acid is poised to remain at forefrontof chemical innovation.